Oblongine
Oblongine
Brand Name:
Vulcanchem
CAS No.:
60008-01-7
VCID:
VC0106143
InChI:
InChI=1S/C19H23NO3/c1-20(2)11-10-14-6-9-17(23-3)19(22)18(14)16(20)12-13-4-7-15(21)8-5-13/h4-9,16H,10-12H2,1-3H3,(H-,21,22)/p+1/t16-/m0/s1
SMILES:
C[N+]1(CCC2=C(C1CC3=CC=C(C=C3)O)C(=C(C=C2)OC)O)C
Molecular Formula:
C19H24NO3+
Molecular Weight:
314.4 g/mol
Oblongine
CAS No.: 60008-01-7
Reference Standards
VCID: VC0106143
Molecular Formula: C19H24NO3+
Molecular Weight: 314.4 g/mol
| CAS No. | 60008-01-7 |
|---|---|
| Product Name | Oblongine |
| Molecular Formula | C19H24NO3+ |
| Molecular Weight | 314.4 g/mol |
| IUPAC Name | (1S)-1-[(4-hydroxyphenyl)methyl]-7-methoxy-2,2-dimethyl-3,4-dihydro-1H-isoquinolin-2-ium-8-ol |
| Standard InChI | InChI=1S/C19H23NO3/c1-20(2)11-10-14-6-9-17(23-3)19(22)18(14)16(20)12-13-4-7-15(21)8-5-13/h4-9,16H,10-12H2,1-3H3,(H-,21,22)/p+1/t16-/m0/s1 |
| Standard InChIKey | POJZOQWVMMYVBU-INIZCTEOSA-O |
| Isomeric SMILES | C[N+]1(CCC2=C([C@@H]1CC3=CC=C(C=C3)O)C(=C(C=C2)OC)O)C |
| SMILES | C[N+]1(CCC2=C(C1CC3=CC=C(C=C3)O)C(=C(C=C2)OC)O)C |
| Canonical SMILES | C[N+]1(CCC2=C(C1CC3=CC=C(C=C3)O)C(=C(C=C2)OC)O)C |
| Appearance | Powder |
| Synonyms | oblongine oblongine chloride oblongine chloride, (+-)-isomer oblongine chloride, (-)-isome |
| PubChem Compound | 173713 |
| Last Modified | Nov 11 2021 |
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